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Personal protective equipment for handling BVT-
14225
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Compound of Interest

Compound Name: BVT-14225

Cat. No.: B15613526

Essential Safety and Handling Guide for BVT-
14225

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling BVT-
14225, a potent and selective inhibitor of 11[3-hydroxysteroid dehydrogenase type 1 (11[3-
HSD1), intended for research use only.[1] Adherence to these procedures is critical for ensuring

laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

A summary of the key physical and chemical properties of BVT-14225 is provided below. This
data is essential for accurate experimental planning and safe handling.
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Property Value

CAS Number 376638-65-2
Molecular Formula C16H20CIN303S2
Molecular Weight 401.92 g/mol
Appearance Solid

- Short-term (days to weeks) at 0 - 4°C; Long-
Storage Conditions
term (months to years) at -20°C.[1]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for BVT-14225 indicates that the substance is not classified
as hazardous under the Globally Harmonized System (GHS), it is imperative to follow standard
laboratory safety protocols when handling this research compound.[2] The full toxicological
properties may not be known. Therefore, the following personal protective equipment is
recommended to minimize exposure and ensure safety.

Recommended PPE for Handling BVT-14225:
» Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from
splashes or airborne particles.

e Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator may be necessary. Work in a well-ventilated area, preferably a fume hood.
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Figure 1: Recommended PPE Donning and Doffing Sequence.

Operational Plan: Handling and Experimental
Protocol

Safe handling practices are paramount when working with research chemicals. The following
workflow outlines the key steps for safely managing BVT-14225 from receipt to use.
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Figure 2: Logical Workflow for Safe Handling of BVT-14225.

Experimental Protocol: Preparation of a Stock Solution

This protocol provides a general methodology for preparing a stock solution of BVT-14225.
Always consult your specific experimental requirements for precise concentrations and

solvents.

o Preparation: Ensure the balance and all necessary equipment (spatula, weigh boat,
volumetric flask, solvent) are clean and readily accessible within a fume hood.
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e Weighing: Tare the balance with a clean weigh boat. Carefully weigh the desired amount of
BVT-14225 solid.

» Solubilization: Add the weighed BVT-14225 to the appropriate volumetric flask. Add a small
amount of the desired solvent (e.g., DMSO) to dissolve the solid.

« Dilution: Once the solid is fully dissolved, add the solvent to the final desired volume.
e Mixing: Cap the flask and invert several times to ensure a homogenous solution.

e Labeling and Storage: Clearly label the solution with the compound name, concentration,
solvent, date, and your initials. Store the solution under the recommended conditions.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.
All waste materials contaminated with BVT-14225 should be treated as chemical waste.

Disposal Guidelines:

e Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be
collected in a designated, sealed waste container.

» Liquid Waste: Unused solutions or solvent rinses should be collected in a clearly labeled,
sealed container for chemical waste.

o Container Disposal: Empty containers of BVT-14225 should be triple-rinsed with an
appropriate solvent. The rinsate should be collected as chemical waste.

e Waste Pickup: Follow your institution's procedures for chemical waste pickup. Do not
dispose of BVT-14225 down the drain.
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Figure 3: Step-by-Step Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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